Cas no 1227565-53-8 (3-chloro-2-methylpyridine-4-carbaldehyde)

• Product Name: 3-chloro-2-methylpyridine-4-carbaldehyde
• CAS No: 1227565-53-8
• MF: C₇H₆ClNO
• MW: 155.581640720367
• CID: 2618137
• PubChem ID: 72212917
• Update Time: 2025-06-21

3-chloro-2-methylpyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methylpyridine-4-carbaldehyde
• CZB56553
• 3-CHLORO-2-METHYLISONICOTINALDEHYDE
• 1227565-53-8
• CS-0442841
• 3-Chloro-2-methyl-4-pyridinecarboxaldehyde
• AB71247
• DTXSID601266764

• Inchi： 1S/C7H6ClNO/c1-5-7(8)6(4-10)2-3-9-5/h2-4H,1H3
• InChI Key： YSZZXSHJRWVTDN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CN=C1C

Computed Properties

• Exact Mass: 155.0137915g/mol
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-chloro-2-methylpyridine-4-carbaldehyde

Introduction to 3-chloro-2-methylpyridine-4-carbaldehyde (CAS No: 1227565-53-8)

3-chloro-2-methylpyridine-4-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1227565-53-8, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the pyridine derivatives family, characterized by a nitrogen-containing heterocyclic ring, which makes it a valuable building block for various chemical transformations. The presence of both chloro and aldehyde functional groups in its molecular structure enhances its reactivity, making it particularly useful in the synthesis of more complex molecules.

The compound's structural features—specifically the chloro substituent at the 3-position and the aldehyde group at the 4-position—endow it with unique chemical properties that facilitate diverse synthetic pathways. These include nucleophilic aromatic substitution reactions, condensation reactions, and oxidation processes, which are pivotal in constructing biologically active scaffolds. In recent years, advancements in synthetic methodologies have further highlighted the utility of 3-chloro-2-methylpyridine-4-carbaldehyde in constructing intricate molecular architectures.

Recent research has demonstrated the compound's role in the development of novel pharmaceutical agents. For instance, studies have explored its application in generating substituted pyridines, which are known for their pharmacological significance. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The aldehyde functionality allows for easy conjugation with amines and other nucleophiles, enabling the formation of Schiff bases and other heterocyclic compounds that exhibit enhanced biological activity.

In addition to its pharmaceutical relevance, 3-chloro-2-methylpyridine-4-carbaldehyde has found utility in agrochemical research. Researchers have leveraged its reactivity to synthesize novel pesticides and herbicides. The chloro substituent at the 3-position serves as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific agricultural applications. This adaptability underscores the compound's versatility as a synthetic intermediate.

The synthesis of 3-chloro-2-methylpyridine-4-carbaldehyde typically involves multi-step organic reactions that highlight modern synthetic techniques. One common approach involves the chlorination of a pre-existing pyridine derivative followed by formylation at the desired position. Advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production more feasible. These improvements align with broader trends in green chemistry, where efficiency and sustainability are paramount.

From a computational chemistry perspective, the study of 3-chloro-2-methylpyridine-4-carbaldehyde has provided insights into reaction mechanisms and transition state structures. Molecular modeling techniques have been employed to predict how this compound interacts with other molecules during catalytic processes. Such simulations not only aid in optimizing synthetic routes but also enhance our understanding of its role in complex chemical systems.

The growing interest in heterocyclic compounds like 3-chloro-2-methylpyridine-4-carbaldehyde is driven by their prevalence in natural products and pharmaceuticals. The nitrogen-containing ring system contributes to their biological activity by influencing electronic distributions and steric interactions within target molecules. Consequently, derivatives of this compound continue to be subjects of intense investigation.

In conclusion, 3-chloro-2-methylpyridine-4-carbaldehyde (CAS No: 1227565-53-8) represents a cornerstone in modern organic synthesis and drug discovery. Its unique structural features enable diverse chemical transformations, making it indispensable for researchers across multiple disciplines. As synthetic methodologies continue to evolve, this compound will undoubtedly remain at the forefront of innovation in chemical biology and medicinal chemistry.